Cas no 60856-89-5 ((2R)-2-(2-methylpropyl)oxirane)

• Product Name: (2R)-2-(2-methylpropyl)oxirane
• CAS No: 60856-89-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 3478550
• PubChem ID: 12301059
• Update Time: 2025-07-19

(2R)-2-(2-methylpropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• OXIRANE, (2-METHYLPROPYL)-, (2R)-
• 2-(R)-isobutyl-oxirane
• (2R)-2-(2-methylpropyl)oxirane
• SCHEMBL13773198
• 60856-89-5
• EN300-1818842

• Inchi： 1S/C6H12O/c1-5(2)3-6-4-7-6/h5-6H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： YXIOECOAAMLHPG-ZCFIWIBFSA-N
• SMILES： O1C[C@H]1CC(C)C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on (2R)-2-(2-methylpropyl)oxirane

Introduction to (2R)-2-(2-methylpropyl)oxirane and Its Significance in Modern Chemical Research

The compound with the CAS number 60856-89-5 is known chemically as (2R)-2-(2-methylpropyl)oxirane, a versatile intermediate that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This oxirane derivative, characterized by its chiral center and branched alkyl group, plays a crucial role in the synthesis of complex molecules, particularly in the creation of enantiomerically pure compounds essential for drug development.

In recent years, the demand for stereoselective synthesis methods has surged, driven by the need for more effective and targeted pharmaceuticals. (2R)-2-(2-methylpropyl)oxirane stands out as a valuable building block in this context, offering chemists a reliable pathway to access enantiomerically enriched products. The chiral oxirane ring can be selectively opened under controlled conditions, allowing for the introduction of various functional groups while maintaining high stereochemical fidelity.

The utility of this compound is further highlighted by its application in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its effectiveness in constructing pharmacophores found in nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to incorporate the (R)-configuration at the stereogenic center of these molecules is critical for achieving the desired biological activity and minimizing unwanted side effects.

Advances in catalytic systems have also enhanced the practicality of using (2R)-2-(2-methylpropyl)oxirane in synthetic protocols. Transition metal-catalyzed reactions, such as asymmetric epoxidation and ring-opening polymerization, have enabled more efficient and scalable processes for producing chiral oxiranes. These developments are particularly relevant in industrial settings where cost-effectiveness and reproducibility are paramount.

The compound's structural features also make it a fascinating subject for mechanistic studies. Researchers are exploring its reactivity under various conditions to better understand how it behaves in different chemical environments. This knowledge is not only important for optimizing synthetic routes but also for gaining insights into the fundamental principles governing stereoselective reactions.

In addition to its pharmaceutical applications, (2R)-2-(2-methylpropyl)oxirane has shown promise in materials science. Its ability to form stable complexes with other molecules has been exploited in the development of novel polymers and coatings with enhanced properties. These materials could find applications in sectors ranging from electronics to automotive manufacturing.

The future prospects of this compound are bright, with ongoing research aimed at expanding its utility further. Collaborative efforts between academic institutions and industry partners are likely to yield innovative applications that will benefit multiple fields. As our understanding of chiral chemistry continues to evolve, compounds like (2R)-2-(2-methylpropyl)oxirane will undoubtedly play a central role in shaping the next generation of chemical innovations.